Cas no 53358-54-6 (Benzenamine, 4-bromo-N,N-dibutyl-)
Benzenamine, 4-bromo-N,N-dibutyl-, is a brominated aromatic amine derivative characterized by the presence of dibutylamino and bromo substituents on the benzene ring. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of dyes, pharmaceuticals, and agrochemicals. Its key advantages include its stability under standard conditions and its reactivity in cross-coupling reactions, such as Buchwald-Hartwig amination or Suzuki-Miyaura coupling, owing to the bromo substituent. The dibutylamino group enhances solubility in organic solvents, facilitating its use in various synthetic applications. Proper handling is required due to potential sensitivity to light and moisture.
53358-54-6 structure
Product Name:Benzenamine, 4-bromo-N,N-dibutyl-
CAS No:53358-54-6
MF:C14H22BrN
MW:284.235183238983
CID:357505
PubChem ID:13169152
Update Time:2025-05-28
Benzenamine, 4-bromo-N,N-dibutyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-N,N-dibutylaniline
- Benzenamine, 4-bromo-N,N-dibutyl-
- 4-bromo-N,N-dibutyl-aniline
- UUZAXCYJSHWGLA-UHFFFAOYSA-N
- B6216
- 53358-54-6
- DTXSID60524393
- SCHEMBL1275299
- AKOS030581847
- 4-Bromo-N,N-di-n-butylaniline
- MFCD20919900
- N,N-dibutyl-4-bromoaniline
- E87894
- (4-Bromo-phenyl)-dibutyl-amine
-
- Inchi: 1S/C14H22BrN/c1-3-5-11-16(12-6-4-2)14-9-7-13(15)8-10-14/h7-10H,3-6,11-12H2,1-2H3
- InChI Key: UUZAXCYJSHWGLA-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)N(CCCC)CCCC
Computed Properties
- Exact Mass: 283.09366
- Monoisotopic Mass: 283.09356g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 3.2Ų
Experimental Properties
- PSA: 3.24
Benzenamine, 4-bromo-N,N-dibutyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | B6216-1G |
4-Bromo-N,N-dibutylaniline |
53358-54-6 | >98.0%(GC) | 1g |
¥535.00 | 2023-06-14 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | B6216-5G |
4-Bromo-N,N-dibutylaniline |
53358-54-6 | >98.0%(GC) | 5g |
¥2065.00 | 2023-06-14 | |
| eNovation Chemicals LLC | Y1244573-1g |
Benzenamine, 4-bromo-N,N-dibutyl- |
53358-54-6 | 98% | 1g |
$135 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1244573-5g |
Benzenamine, 4-bromo-N,N-dibutyl- |
53358-54-6 | 98% | 5g |
$320 | 2024-06-05 | |
| Aaron | AR01GG3K-100mg |
Benzenamine, 4-bromo-N,N-dibutyl- |
53358-54-6 | 97% | 100mg |
$28.00 | 2025-02-12 | |
| Aaron | AR01GG3K-250mg |
Benzenamine, 4-bromo-N,N-dibutyl- |
53358-54-6 | 97% | 250mg |
$47.00 | 2025-02-12 | |
| Aaron | AR01GG3K-1g |
Benzenamine, 4-bromo-N,N-dibutyl- |
53358-54-6 | 97% | 1g |
$82.00 | 2025-02-12 | |
| Aaron | AR01GG3K-5g |
Benzenamine, 4-bromo-N,N-dibutyl- |
53358-54-6 | 97% | 5g |
$295.00 | 2025-02-12 | |
| 1PlusChem | 1P01GFV8-100mg |
Benzenamine, 4-bromo-N,N-dibutyl- |
53358-54-6 | 98%+;RG | 100mg |
$47.00 | 2024-04-30 | |
| 1PlusChem | 1P01GFV8-250mg |
Benzenamine, 4-bromo-N,N-dibutyl- |
53358-54-6 | 98%+;RG | 250mg |
$66.00 | 2024-04-30 |
Benzenamine, 4-bromo-N,N-dibutyl- Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
53358-54-6 (Benzenamine, 4-bromo-N,N-dibutyl-) Related Products
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